Cas no 1849345-34-1 (6-Isopropylpyridin-2-ol)

• Product Name: 6-Isopropylpyridin-2-ol
• CAS No: 1849345-34-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4828260
• Update Time: 2025-06-10

6-Isopropylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Isopropylpyridin-2-ol
• 6-Isopropylpyridin-2(1H)-one
• 6-isopropyl-2-pyridinol
• 6-(1-methylethyl)-2(1H)-Pyridinone
• 6-propan-2-yl-1H-pyridin-2-one
• 2(1H)-Pyridinone, 6-(1-methylethyl)-
• 6-isopropyl-1H-pyridin-2-one
• 6-isopropyl-2(1H)-pyridinone
• 6-Isopropylpyridine-2(1H)-one
• GS2391

• Inchi： 1S/C8H11NO/c1-6(2)7-4-3-5-8(10)9-7/h3-6H,1-2H3,(H,9,10)
• InChI Key： XNDNTUOEUNAQAX-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Isopropylpyridin-2-ol

Comprehensive Overview of 6-Isopropylpyridin-2-ol (CAS No. 1849345-34-1): Properties, Applications, and Industry Insights

6-Isopropylpyridin-2-ol (CAS No. 1849345-34-1) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features a hydroxyl group at the 2-position and an isopropyl substituent at the 6-position of the pyridine ring, rendering it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique chemical properties, including its moderate polarity and hydrogen-bonding capability, make it valuable for designing bioactive molecules. Recent studies highlight its potential as a building block for drug discovery, particularly in kinase inhibitor development—a hot topic in oncology research.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for 6-Isopropylpyridin-2-ol to minimize environmental impact. This aligns with the pharmaceutical industry's focus on Process Intensification and atom economy—frequently searched terms in chemical databases. The compound's stability under physiological pH conditions has sparked interest in its application for prodrug formulations, addressing the growing demand for improved drug delivery systems. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency for industrial applications.

The material safety data sheet (MSDS) indicates that 6-Isopropylpyridin-2-ol requires standard laboratory handling precautions, similar to other pyridine derivatives. Its physicochemical parameters—including melting point (128-131°C), solubility profile (soluble in polar organic solvents), and partition coefficient (logP ~1.8)—are critical for formulation scientists. These characteristics are frequently queried in chemical databases by researchers optimizing reaction conditions. The compound's UV absorption maxima at 270 nm makes it detectable via common chromatographic methods, facilitating purity analysis during synthetic workflows.

Industrial applications of 6-Isopropylpyridin-2-ol extend to catalysis and ligand design, where its nitrogen-oxygen chelating capability enables coordination with transition metals. This property is particularly relevant for homogeneous catalysis systems—a trending research area in sustainable polymer production. Patent literature reveals its incorporation into electronic materials, serving as electron-transporting components in OLED devices. Such multidisciplinary applications demonstrate why this compound appears in cross-disciplinary research publications with increasing frequency.

Quality specifications for CAS No. 1849345-34-1 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. Suppliers often provide custom synthesis services to meet specific customer requirements—a service increasingly demanded by contract research organizations. The compound's shelf life under inert atmosphere at -20°C exceeds 24 months, making it practical for inventory management. These practical considerations are often overlooked in technical literature but represent key decision factors for procurement specialists searching chemical sourcing solutions.

Emerging research explores the compound's potential in bioconjugation chemistry, where its hydroxyl group serves as a handle for attaching fluorescent tags or targeting moieties. This application aligns with the booming theranostics market—a fusion of therapeutics and diagnostics that dominates current biomedical discussions. Computational chemistry studies predict favorable ADME properties for derivatives of 6-Isopropylpyridin-2-ol, explaining its popularity in medicinal chemistry projects. These computational approaches, frequently searched in conjunction with QSAR modeling terms, enable rapid screening of structural analogs.

From a regulatory perspective, 6-Isopropylpyridin-2-ol is not currently classified under restricted substance lists, facilitating global trade. However, manufacturers must comply with REACH regulations and GMP standards when producing pharmaceutical-grade material—compliance topics generating substantial search traffic among quality assurance professionals. The compound's environmental fate has been evaluated through standard biodegradation tests, showing moderate persistence in aquatic systems, which informs waste management protocols in production facilities.

The synthesis of 6-Isopropylpyridin-2-ol typically involves palladium-catalyzed coupling reactions or nucleophilic substitution pathways, with recent publications emphasizing microwave-assisted synthesis for reduced reaction times. These methodological advancements respond to the chemical industry's drive toward energy-efficient processes—a priority reflected in academic and industrial research funding patterns. Scale-up challenges, such as controlling exothermic events during isopropyl group introduction, are documented in process chemistry literature frequently consulted by plant engineers.

In analytical characterization, the compound's spectral fingerprints (1H NMR: δ 8.1 ppm for pyridine-H, 5.2 ppm for -OH) serve as critical identification markers. These spectroscopic details are highly sought after in chemical forums and database queries, particularly when researchers encounter structural elucidation challenges. Advanced techniques like X-ray crystallography have confirmed the planar geometry of the molecule, with the hydroxyl group forming intramolecular hydrogen bonds—structural insights valuable for molecular modeling applications.

The commercial availability of 6-Isopropylpyridin-2-ol from multiple suppliers has increased in recent years, with pricing models reflecting scale-dependent economies. Procurement specialists often search for bulk pricing options and technical packages containing comprehensive characterization data. The development of derivative libraries based on this scaffold addresses the pharmaceutical industry's need for diverse compound collections in high-throughput screening campaigns—a strategy frequently discussed in drug discovery conferences.